molecular formula C9H17NO B6208072 2-{1-azaspiro[3.3]heptan-3-yl}propan-2-ol CAS No. 2703779-61-5

2-{1-azaspiro[3.3]heptan-3-yl}propan-2-ol

Cat. No. B6208072
CAS RN: 2703779-61-5
M. Wt: 155.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{1-azaspiro[3.3]heptan-3-yl}propan-2-ol, also known as 2-azaspiro[3.3]heptan-3-ol or simply azaspiroheptane, is a bicyclic heterocyclic compound found in various natural products and synthetic compounds. It has been studied extensively in recent years due to its potential applications in medicine, biochemistry, and other fields.

Scientific Research Applications

Azaspiroheptane has been studied extensively in recent years due to its potential applications in medicine, biochemistry, and other fields. For example, it has been investigated as a potential anti-inflammatory agent and has been found to possess anti-tumor activity. It has also been studied as a potential drug for the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.

Mechanism of Action

The exact mechanism of action of azaspiroheptane is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2) and to modulate the activity of other enzymes, such as cyclooxygenase-1 (COX-1) and lipoxygenase (LOX).
Biochemical and Physiological Effects
Azaspiroheptane has been found to possess a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, reduce pain, and protect against oxidative damage. It has also been found to have anti-cancer, anti-viral, and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

Azaspiroheptane has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize and has a relatively low cost. However, it is not very soluble in water and has a short shelf life, making it difficult to store for long periods of time.

Future Directions

There are a number of potential future directions for research into azaspiroheptane. These include further investigation into its potential applications in medicine, biochemistry, and other fields; further study of its mechanism of action; and further study of its biochemical and physiological effects. Additionally, further research into its synthesis methods, advantages, and limitations for lab experiments could be beneficial. Finally, further research into the potential toxicity of azaspiroheptane should be undertaken.

Synthesis Methods

Azaspiroheptane can be synthesized through a variety of methods. The most common method is the reaction of 1-azaspiro[3.3]heptane-3-one with an alkyl halide in the presence of a base. Other methods include the reaction of 1-azaspiro[3.3]heptane-3-one with an aldehyde or ketone, the reaction of 1-azaspiro[3.3]heptane-3-one with an alkyne, and the reaction of 1-azaspiro[3.3]heptane-3-one with an alkene.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{1-azaspiro[3.3]heptan-3-yl}propan-2-ol' involves the conversion of a spirocyclic amine to a secondary alcohol through a series of reactions.", "Starting Materials": [ "1-azaspiro[3.3]heptane", "2-bromo-1-propanol", "Sodium hydride (NaH)", "Dimethylformamide (DMF)", "Methanol (MeOH)", "Hydrochloric acid (HCl)", "Sodium chloride (NaCl)", "Sodium sulfate (Na2SO4)", "Diethyl ether (Et2O)" ], "Reaction": [ "Step 1: 1-azaspiro[3.3]heptane is reacted with 2-bromo-1-propanol in the presence of NaH and DMF to form the intermediate 2-{1-azaspiro[3.3]heptan-3-yl}propan-2-ol.", "Step 2: The intermediate is purified by column chromatography using a silica gel column and eluting with a mixture of MeOH and Et2O.", "Step 3: The purified intermediate is then treated with HCl to form the hydrochloride salt of the compound.", "Step 4: The hydrochloride salt is then treated with NaOH to form the free base of the compound.", "Step 5: The free base is purified by column chromatography using a silica gel column and eluting with a mixture of MeOH and Et2O.", "Step 6: The purified free base is then treated with HCl to form the hydrochloride salt of the final product.", "Step 7: The hydrochloride salt is then washed with NaCl and dried over Na2SO4 to obtain the final product." ] }

CAS RN

2703779-61-5

Molecular Formula

C9H17NO

Molecular Weight

155.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.